ethyl 1-{[(3-methylphenyl)carbamoyl]methyl}-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[2-(3-methylanilino)-2-oxoethyl]triazole-4-carboxylate
• InChI: InChI=1S/C14H16N4O3/c1-3-21-14(20)12-8-18(17-16-12)9-13(19)15-11-6-4-5-10(2)7-11/h4-8H,3,9H2,1-2H3,(H,15,19)
• InChI Key: CCFWFJYXZJBQNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=N1)CC(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. They are known for their stability and ability to engage in various chemical reactions.

Synthesis Analysis

1,2,3-Triazoles can be synthesized from various precursors through different methods. One common method is the [3+2] cycloaddition reaction, also known as the Huisgen cycloaddition.

Molecular Structure Analysis

The molecular structure of 1,2,3-triazoles is characterized by a five-membered ring with two carbon atoms and three nitrogen atoms. The presence of nitrogen atoms allows these compounds to form various types of interactions, such as hydrogen bonding and dipole-dipole interactions.

Chemical Reactions Analysis

1,2,3-Triazoles can undergo various chemical reactions due to their unique structure. For example, they can participate in cycloaddition reactions, substitution reactions, and many others.

Physical And Chemical Properties Analysis

1,2,3-Triazoles are generally stable compounds that are highly soluble in water and other polar solvents. Their physical and chemical properties can vary depending on their specific structure.

Mechanism of Action

The mechanism of action of 1,2,3-triazoles depends on their specific structure and the type of biological activity they exhibit. For example, some 1,2,3-triazoles can interact with the amino acids present in the active site of certain receptors, leading to various biological effects.

Safety and Hazards

Like all chemicals, 1,2,3-triazoles should be handled with care to avoid potential hazards. The specific safety measures and hazards associated with a particular 1,2,3-triazole compound depend on its structure and properties.

Future Directions

The study and development of 1,2,3-triazoles is a promising field in medicinal chemistry. These compounds have shown a wide range of biological activities, making them potential candidates for the development of new drugs.